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Abstract

This technical guide provides a comprehensive overview of 3-(propanoyloxy)benzoic acid, a
key intermediate in organic synthesis with significant potential in pharmaceutical and materials
science research. This document delineates its chemical identity, physicochemical properties,
synthesis methodologies, and known applications. Emphasis is placed on the causality behind
experimental protocols and the integration of authoritative data to ensure scientific integrity.
This guide is intended for researchers, chemists, and drug development professionals seeking
a detailed understanding of this compound.

Chemical Identity and Nomenclature

The precise identification of a chemical compound is foundational to all scientific inquiry. 3-
(Propanoyloxy)benzoic acid is a derivative of benzoic acid, where the hydroxyl group at the
meta-position is esterified with propionic acid.

IUPAC Name and Identifiers

The nomenclature of this compound is standardized by the International Union of Pure and
Applied Chemistry (IUPAC).
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e |[UPAC Name: 3-propanoyloxybenzoic acid[1]

This systematic name clarifies the structure: a propionyl group (propanoyl) is attached via an
oxygen (oxy) to the third position of a benzoic acid ring.

Chemical Structure

The two-dimensional structure provides a clear representation of the atomic connectivity.
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Reactant Preparation

Anhydrous Solvent Tertiary Amine Base
(e.g., Dichloromethane) (e.g., Triethylamine)

3-Hydroxybenzoic Acid —— | Propionyl Chloride
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Combine Reactants under Inert
Atmosphere (N2)

Stir at 0°C to Room Temp
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Quench with Water/Dilute Acid
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Dry Organic Layer (e.g., Na2SOa)
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Concentrate in vacuo
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Purify via Column Chromatography
or Recrystallization

Characterization (NMR, MS)
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\/

3-(Propanoyloxy)benzoic Acid

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1611900?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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